Cas no 936841-69-9 (4-(trifluoromethyl)pyridine-2-carbonitrile)

• Product Name: 4-(trifluoromethyl)pyridine-2-carbonitrile
• CAS No: 936841-69-9
• MF: C₇H₃F₃N₂
• MW: 172.107331514359
• MDL: MFCD09038236
• CID: 69582
• Update Time: 2025-07-18

4-(trifluoromethyl)pyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(Trifluoromethyl)picolinonitrile
• 4-(Trifluoromethyl)pyridine-2-carbonitrile
• 2-CYANO-4-(TRIFLUOROMETHYL)PYRIDINE
• 4-(Trifluoromethyl)-2-pyridinecarbonitrile
• 4-TRIFLUOROMETHYL-PYRIDINE-2-CARBONITRILE
• 4-trifluoromethyl-2-pyridinecarbonitrile
• trifluoromethylpyridinecarbonitrile
• 2-Cyano-4-trifluoromethylpyridine
• CNUSUSDRUJDLFU-UHFFFAOYSA-N
• FCH922931
• SBB088573
• PC7722
• VP12198
• AB49537
• 4-trifluoromet
• 4-(Trifluoromethyl)-2-pyridinecarbonitrile (ACI)
• 4-(trifluoromethyl)pyridine-2-carbonitrile

• MDL： MFCD09038236
• Inchi： 1S/C7H3F3N2/c8-7(9,10)5-1-2-12-6(3-5)4-11/h1-3H
• InChI Key： CNUSUSDRUJDLFU-UHFFFAOYSA-N
• SMILES： N#CC1C=C(C(F)(F)F)C=CN=1

Computed Properties

• Exact Mass: 172.02500
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.8
• Topological Polar Surface Area: 36.7

Experimental Properties

• PSA: 36.68000
• LogP: 1.97208

4-(trifluoromethyl)pyridine-2-carbonitrile Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 4-(trifluoromethyl)pyridine-2-carbonitrile

4-(trifluoromethyl)pyridine-2-carbonitrile: A Versatile Compound in Modern Chemical and Pharmaceutical Research

4-(trifluoromethyl)pyridine-2-carbonitrile (CAS No. 936841-69-9) is a multifunctional compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in pharmaceuticals and materials science. This compound, characterized by its trifluoromethyl and cyano groups, exhibits remarkable stability and reactivity, making it a valuable building block in the synthesis of complex molecules.

The trifluoromethyl group is known for its strong electron-withdrawing effect, which imparts unique physical and chemical properties to the molecule. This group enhances the lipophilicity and metabolic stability of compounds, making it highly desirable in drug design. The cyano group, on the other hand, is a versatile functional group that can be readily converted into a variety of other functional groups through well-established chemical transformations. These properties make 4-(trifluoromethyl)pyridine-2-carbonitrile an attractive starting material for the synthesis of pharmaceutical intermediates and advanced materials.

In the realm of pharmaceutical research, 4-(trifluoromethyl)pyridine-2-carbonitrile has shown promise as a key intermediate in the development of novel drugs. Recent studies have highlighted its potential in the synthesis of compounds with anti-inflammatory, antiviral, and anticancer activities. For instance, a study published in the Journal of Medicinal Chemistry reported the successful use of this compound as a scaffold for the development of potent inhibitors of specific kinases involved in cancer progression. The trifluoromethyl group was found to enhance the binding affinity and selectivity of these inhibitors, leading to improved therapeutic outcomes.

Beyond pharmaceuticals, 4-(trifluoromethyl)pyridine-2-carbonitrile has also found applications in materials science. Its unique electronic properties make it suitable for use in the synthesis of functional polymers and organic semiconductors. Research published in Advanced Materials demonstrated that this compound can be used to create highly conductive polymers with excellent thermal stability. These materials have potential applications in electronic devices, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs).

The synthetic versatility of 4-(trifluoromethyl)pyridine-2-carbonitrile is further highlighted by its use in combinatorial chemistry. Combinatorial approaches allow for the rapid generation of large libraries of compounds, which can be screened for various biological activities. This has been particularly useful in drug discovery programs where high-throughput screening is employed to identify lead compounds with desired pharmacological properties.

In addition to its synthetic utility, 4-(trifluoromethyl)pyridine-2-carbonitrile has been studied for its environmental impact. A recent study published in Green Chemistry explored the biodegradability and toxicity of this compound. The results indicated that while it is stable under normal conditions, it can be effectively degraded by microbial processes under controlled conditions. This finding is crucial for ensuring the safe use and disposal of this compound in industrial settings.

The future prospects for 4-(trifluoromethyl)pyridine-2-carbonitrile are promising. Ongoing research continues to uncover new applications and improve existing synthetic methods. For example, recent advancements in catalytic methods have led to more efficient and environmentally friendly routes for the synthesis of this compound. These developments are expected to further enhance its utility and accessibility in both academic and industrial settings.

In conclusion, 4-(trifluoromethyl)pyridine-2-carbonitrile (CAS No. 936841-69-9) is a versatile compound with a wide range of applications in modern chemical and pharmaceutical research. Its unique combination of functional groups makes it an invaluable building block for the synthesis of advanced materials and pharmaceutical intermediates. As research continues to advance, this compound is likely to play an increasingly important role in driving innovation across multiple scientific disciplines.